N-methyl-2,3-dihydro-1H-inden-5-amine

• IUPAC Name: N-methyl-2,3-dihydro-1H-inden-5-amine
• InChI: InChI=1S/C10H13N/c1-11-10-6-5-8-3-2-4-9(8)7-10/h5-7,11H,2-4H2,1H3
• InChI Key: LMFUFDQNDUGNCE-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CC2=C(CCC2)C=C1
• Molecular Formula: C10H13N
• DSSTOX Substance ID: DTXSID50630452
• Molecular Weight: 147.22 g/mol
• CAS No.: 36218-36-7

Description

“N-methyl-2,3-dihydro-1H-inden-5-amine” is a chemical compound with the CAS Number: 2084-72-2. It has a molecular weight of 147.22 and is in liquid form. The IUPAC name for this compound is N-methyl-1-indanamine.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C10H13N/c1-11-10-7-6-8-4-2-3-5-9(8)10/h2-5,10-11H,6-7H2,1H3. This code provides a standard way to encode the compound’s molecular structure.

Chemical Reactions Analysis

While specific chemical reactions involving “this compound” are not available, related compounds such as aminoindanes have been shown to cause transporter-mediated release (reverse transport) of monoamines.

Physical And Chemical Properties Analysis

“this compound” is a liquid at room temperature.

Scientific Research Applications

Metabolic Fate and Drug Testing

• Metabolic Studies : N-methyl-2,3-dihydro-1H-inden-5-amine's metabolic fate was studied in vitro and in vivo. The research focused on its metabolism using human liver microsomes and S9 fraction, as well as rat urine analysis post-oral administration. This study is significant for drug testing, as understanding the metabolic pathways can help in developing effective screening procedures (Manier, Felske, Eckstein, & Meyer, 2019).

Synthesis and Functionalization

• Reductive Amination Process : A study demonstrated an efficient method for the selective synthesis of N-methylated and N-alkylated amines. This process uses cobalt oxide nanoparticles as catalysts, highlighting a cost-effective approach for the synthesis of such compounds (Senthamarai, Murugesan, Natte, Kalevaru, Neumann, Kamer, & Jagadeesh, 2018).

Chemical Synthesis and Pharmacological Evaluation

• Dopamine Receptors Ligands : A research project focused on synthesizing and evaluating derivatives of this compound as ligands for dopamine receptors. These compounds showed potential as central D1 agonists, suggesting applications in neuroscience and pharmacology (Claudi, Cingolani, Di Stefano, Giorgioni, Amenta, Barili, Ferrari, & Giuliani, 1996).

Antimicrobial and Cytotoxic Activities

• Antimicrobial and Cytotoxic Properties : Novel azetidine-2-one derivatives of 1H-benzimidazole, which include this compound structures, were synthesized and evaluated for their antibacterial and cytotoxic properties. This research highlights the potential of these compounds in the development of new antimicrobial agents (Noolvi, Agrawal, Patel, Badiger, Gaba, & Zambre, 2014).

Green Chemistry and Catalyst Development

• Molybdate Sulfuric Acid Catalysis : A study demonstrated an efficient and green synthesis of dimethyl (2,3-dihydro-1H-inden-6-ylamino) (substituted) methylphosphonates using molybdate sulfuric acid as a catalyst. This research is crucial for developing sustainable and environmentally friendly chemical processes (Reddy, Reddy, & Jeong, 2014).

Mechanism of Action

Aminoindanes, a class of compounds to which “N-methyl-2,3-dihydro-1H-inden-5-amine” belongs, primarily act via serotonin. This means that they may pose a significant risk of serotonin syndrome at high doses or when combined with other drugs.

Safety and Hazards

The compound has been classified with the signal word “Danger” and is associated with the hazard statements H302, H315, H318, H335. These statements indicate that the compound can be harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation.

Future Directions

While specific future directions for “N-methyl-2,3-dihydro-1H-inden-5-amine” are not available, there is a general need for greater knowledge about aminoindanes to decrease risks of fatal intoxication. Appropriate legislation is also needed to protect public health without impeding research.